4-(4-chlorophenyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]-4-piperidinol

Specification

• Molecular Formula: C22H21ClN2O2
• Molecular Weight: 380.9 g/mol
• IUPAC Name: [4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone
• Standard InChI: InChI=1S/C22H21ClN2O2/c23-19-7-5-18(6-8-19)22(27)11-15-25(16-12-22)21(26)17-3-9-20(10-4-17)24-13-1-2-14-24/h1-10,13-14,27H,11-12,15-16H2
• Standard InChI Key: OEEYTCQHZJWADO-UHFFFAOYSA-N
• SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)C(=O)C3=CC=C(C=C3)N4C=CC=C4
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)C(=O)C3=CC=C(C=C3)N4C=CC=C4

Introduction

Chemical Identity and Structural Properties

Molecular Characterization

The compound’s IUPAC name, [4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone, reflects its three-dimensional architecture. Key features include:

• Piperidine core: A six-membered nitrogen-containing ring with hydroxyl (-OH) and 4-chlorophenyl substituents at the 4-position.

• Benzoyl-pyrrole moiety: A ketone-linked benzene ring para-substituted with a 1H-pyrrole group at the 1-position of the piperidine.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₂H₂₁ClN₂O₂
Molecular Weight	380.9 g/mol
SMILES	C1CN(CCC1(C2=CC=C(C=C2)Cl)O)C(=O)C3=CC=C(C=C3)N4C=CC=C4
CAS Number	Not publicly disclosed
LogP (Predicted)	~3.7 (similar to analogs)

The chlorophenyl group enhances lipophilicity, while the pyrrole contributes π-π stacking potential, critical for target binding.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically beginning with the formation of 4-(4-chlorophenyl)piperidin-4-ol, followed by benzoylation at the 1-position. Key steps include:

• Piperidine Core Formation:

  • Cyclization of γ-chlorophenyl precursors under basic conditions.

  • Hydroxylation via nucleophilic substitution or oxidation.

• Benzoylation:

  • Reaction of 4-(4-chlorophenyl)-4-piperidinol with 4-(1H-pyrrol-1-yl)benzoyl chloride in the presence of a base (e.g., triethylamine).

Reaction Conditions:

• Solvents: Dichloromethane or tetrahydrofuran.

• Catalysts: Palladium on carbon for hydrogenation steps in precursor synthesis.

• Yield: Unoptimized routes report ~50–70% efficiency, necessitating purification via column chromatography.

Challenges in Synthesis

• Steric Hindrance: Bulky substituents at the 1- and 4-positions complicate benzoylation.

• Byproduct Formation: Competing N-alkylation or over-oxidation requires precise stoichiometric control.

Structural and Computational Analysis

X-ray Crystallography and NMR

While crystallographic data remain unpublished, analog studies (e.g., AT7867, a kinase inhibitor with a similar piperidine scaffold) suggest:

• Piperidine Chair Conformation: Stabilized by intramolecular hydrogen bonding between the hydroxyl and carbonyl groups.

• Aromatic Stacking: The chlorophenyl and pyrrole rings adopt coplanar orientations, enhancing receptor binding.

In Silico Drug-Likeness

Computational models predict favorable pharmacokinetics:

• Lipinski’s Rule: Molecular weight (380.9) <500, LogP (~3.7) <5, hydrogen bond donors (1 -OH), and acceptors (4).

• Bioavailability Score: 0.55 (moderate oral absorption).

Comparative Analysis with Structural Analogs

Table 2: Analog Comparison

Compound	Structure	Bioactivity
AT7867	Piperidine with pyrazole	Kinase inhibitor (IC₅₀: 50 nM)
1-Benzyl-4-(p-chlorophenyl)-4-piperidinol	Benzyl-substituted piperidine	Antipsychotic candidate

The target compound’s pyrrole moiety offers distinct electronic profiles compared to pyrazole (AT7867) or benzyl groups, potentially altering target selectivity.

Future Research Directions

• Synthetic Optimization:

  • Develop catalytic asymmetric methods to access enantiopure forms.

  • Explore microwave-assisted synthesis for reduced reaction times.

• Biological Screening:

  • Prioritize kinase panels (e.g., EGFR, VEGFR) and CNS targets (e.g., 5-HT receptors).

• ADMET Profiling:

  • Assess hepatic metabolism and cytochrome P450 interactions.